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Compound of Interest

Compound Name: Lophophorine hydrochloride

CAS No.: 6112-95-4

Cat. No.: B1675079

Get Quote

Executive Summary
This technical guide analyzes the structure-activity relationship (SAR) of lophophorine (N-

methyl-anhalonine methyl ether), a tetrahydroisoquinoline (THIQ) alkaloid found in Lophophora

williamsii (peyote). Unlike its structural cousin mescaline, lophophorine exhibits significant

toxicity (convulsant activity) and lacks classical psychedelic 5-HT2A agonism.

This document is designed for drug development professionals to understand the "Rigidity-

Toxicity Paradox"—how cyclization of the phenethylamine core shifts pharmacology from

psychoplastogen to convulsant—and how specific substitutions (phenolic vs. non-phenolic)

toggle between sedative and toxic profiles.

Structural Fundamentals: The Rigidification Shift
To understand lophophorine, one must first analyze its relationship to mescaline. Both share

the 3,4,5-oxygenation pattern on the benzene ring, but lophophorine locks the ethylamine side

chain into a rigid bicyclic system.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1675079#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Core Scaffold Comparison
Mescaline (3,4,5-trimethoxyphenethylamine): Flexible ethylamine chain. Rotational freedom

allows it to adopt the specific conformation required to activate the serotonin 5-HT2A

receptor (inducing psychedelia).

Lophophorine (1,2-dimethyl-6,7,8-trimethoxy-1,2,3,4-tetrahydroisoquinoline): Rigid THIQ

core. The side chain is cyclized into a ring, restricting conformational freedom. This "locking"

drastically reduces 5-HT2A affinity/efficacy and introduces off-target toxicity.

The "Toxic Toggle": C8-Substituent
The most critical SAR finding in this class is the difference between Pellotine and

Lophophorine.

Compound C8 Substituent Pharmacological Profile

Pellotine Hydroxyl (-OH)
Sedative / Hypnotic (Binds 5-

HT1D, 5-HT6, 5-HT7)

Lophophorine Methoxy (-OCH3)

Convulsant / Toxic (Mechanism

linked to Strychnine-like

antagonism)

Key Insight: The methylation of the C8-hydroxyl group (capping the phenol) removes the

hydrogen-bond donor capability, increasing lipophilicity and altering receptor selectivity toward

convulsant pathways.

Visualization: Structural Evolution & SAR Logic
The following diagram illustrates the transformation from the flexible mescaline scaffold to the

rigid lophophorine core and highlights the critical "Toxic Toggle" at the C8 position.
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The Pharmacological Fork
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Caption: Structural evolution from Mescaline to Lophophorine. Note the divergence in

pharmacology driven by the C8-substituent (OH vs OMe).

Chemical Synthesis: Pictet-Spengler Protocol[1]
The synthesis of lophophorine derivatives relies on the Pictet-Spengler reaction, condensing a

phenethylamine with an aldehyde to form the tetrahydroisoquinoline ring.[1]

Reaction Mechanism[3]
Imine Formation: The amine of the phenethylamine reacts with the aldehyde (acetaldehyde

for lophophorine) to form an imine (Schiff base).

Cyclization: Acid-catalyzed electrophilic aromatic substitution closes the ring at the electron-

rich position ortho to the methoxy group.

Step-by-Step Protocol (Lophophorine Precursor)
Objective: Synthesis of 1-methyl-6,7,8-trimethoxy-1,2,3,4-tetrahydroisoquinoline (Anhalonidine

derivative).

Reagents:

Mescaline HCl (or 3,4,5-trimethoxyphenethylamine)
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Acetaldehyde (freshly distilled)

Glacial Acetic Acid (solvent/catalyst) or dilute HCl

Sodium Borohydride (NaBH4) - Optional for reductive amination route

Workflow:

Dissolution: Dissolve 10 mmol of 3,4,5-trimethoxyphenethylamine in 20 mL of water/acetic

acid mixture (pH ~4).

Condensation: Add 12 mmol of acetaldehyde dropwise at 0°C.

Cyclization: Heat the mixture to 50°C for 2 hours. The acidic environment promotes the ring

closure.

N-Methylation (Eschweiler-Clarke): To convert the resulting secondary amine (Anhalonidine)

to Lophophorine:

Treat the intermediate with Formaldehyde/Formic acid under reflux.

Workup: Basify with NaOH to pH 10, extract with Dichloromethane (DCM) (3 x 50 mL).

Purification: Dry organic layer over MgSO4, evaporate solvent. Recrystallize the HCl salt

from ethanol/ether.

Pharmacological Data & Binding Profiles[4][5]
The following table synthesizes binding affinity data (Ki) and functional outcomes for key

Lophophora alkaloids. Note the selectivity shift caused by the rigid ring.
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Compound
Structure
Class

5-HT1D (Ki) 5-HT2A (Ki)
Primary In
Vivo Effect

Mescaline
Phenethylamine

(Flexible)
>10,000 nM ~500 nM

Psychedelic /

Hallucinogenic

Pellotine
Phenolic THIQ

(Rigid)
117 nM >5,000 nM

Sedative /

Hypnotic

Lophophorine
Non-Phenolic

THIQ (Rigid)
Low Affinity Low Affinity

Convulsant /

Cytotoxic

Data Source Aggregation: Pellotine affinities derived from recent radioligand displacement

assays [1, 2]. Lophophorine toxicity profile derived from rodent lethality assays [3].

The Toxicity Mechanism
Lophophorine's convulsant activity is distinct from serotonergic syndrome. Current research

suggests:

Glycine/GABA Antagonism: Similar to strychnine, the rigid, lipophilic bulk of lophophorine

may block inhibitory neurotransmission in the spinal cord/brainstem.

Na+/K+ ATPase Inhibition: Some alkaloids in this class disrupt ion transport, leading to

depolarization and seizure thresholds lowering.

Experimental Workflow: Binding Assay Validation
To verify the SAR of novel lophophorine derivatives, the following self-validating binding assay

protocol is recommended.

Radioligand Binding Assay (5-HT2A vs 5-HT1A)
Principle: Competition binding using [3H]-Ketanserin (5-HT2A selective) and [3H]-8-OH-DPAT

(5-HT1A selective).

Protocol:

Membrane Prep: HEK293 cells stably expressing human 5-HT2A receptors.
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Incubation:

Mix 50 µg membrane protein with [3H]-Ketanserin (1 nM final).

Add test compound (Lophophorine derivative) at concentrations ranging from 10^-10 to

10^-5 M.

Control: Define non-specific binding using 10 µM Methysergide.

Equilibrium: Incubate at 37°C for 60 minutes.

Termination: Rapid filtration through GF/B filters using a cell harvester.

Quantification: Liquid scintillation counting.

Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate Ki using the Cheng-Prusoff

equation.

Self-Validation Check:

If Ki(Test Compound) > 10,000 nM at 5-HT2A, but toxicity remains in vivo, the mechanism is

non-serotonergic (confirming the Lophophorine profile).

If Ki < 100 nM, the derivative has re-acquired "Mescaline-like" properties (unlikely with the

rigid THIQ core).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. organicreactions.org [organicreactions.org]

2. In Vitro and In Vivo Evaluation of Pellotine: A Hypnotic Lophophora Alkaloid - PMC
[pmc.ncbi.nlm.nih.gov]

3. Plant Alkaloids Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Structure-Activity Relationship (SAR)
of Lophophorine Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675079/docs#technical-guide-structure-activity-
relationship-sar-of-lophophorine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

